Cas no 2106290-67-7 (Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro-)

• Product Name: Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro-
• CAS No: 2106290-67-7
• MF: C₉H₂BrCl₂F₂N
• MW: 312.925686359406
• CID: 5812557
• PubChem ID: 139026641
• Update Time: 2025-06-08

Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro-
• 7-Bromo-2,4-dichloro-6,8-difluoroquinoline
• 2106290-67-7
• EN300-4849835

• Inchi： 1S/C9H2BrCl2F2N/c10-7-5(13)1-3-4(11)2-6(12)15-9(3)8(7)14/h1-2H
• InChI Key： HFAQQNCJPXTNJS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(Br)C=2F)C(Cl)=CC=1Cl

Computed Properties

• Exact Mass: 310.87157g/mol
• Monoisotopic Mass: 310.87157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.893±0.06 g/cm3(Predicted)
• Boiling Point: 335.3±37.0 °C(Predicted)
• pka: -6.40±0.50(Predicted)

Additional information on Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro-

Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- (CAS No. 2106290-67-7): An Overview of Its Structure, Properties, and Applications

Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- (CAS No. 2106290-67-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoline core substituted with bromine, chlorine, and fluorine atoms. The combination of these substituents imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The quinoline scaffold is a well-known heterocyclic aromatic compound with a wide range of biological activities. It has been extensively studied for its potential in developing new drugs, particularly in the treatment of malaria and other parasitic diseases. The introduction of bromine, chlorine, and fluorine substituents to the quinoline core significantly alters its physicochemical properties, such as solubility, lipophilicity, and reactivity. These modifications can enhance the compound's pharmacological profile, making it more suitable for specific therapeutic applications.

Recent research has focused on the synthesis and characterization of Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- to explore its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest.

The mechanism of action of Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- is not yet fully understood but is believed to involve multiple pathways. One hypothesis suggests that the compound targets key signaling proteins involved in cell proliferation and survival. Another study published in Cancer Letters reported that Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- downregulates the expression of Bcl-2 and upregulates Bax proteins, leading to increased caspase activation and apoptosis in cancer cells.

In addition to its antiproliferative properties, Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- has also shown potential as an antimicrobial agent. Research conducted at the University of California demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The synthesis of Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- involves a series of well-defined chemical reactions. One common approach is to start with a substituted quinoline derivative and sequentially introduce the bromine, chlorine, and fluorine substituents through selective halogenation reactions. The choice of reagents and reaction conditions is crucial to achieve high yields and purity of the final product. Recent advancements in synthetic methodologies have made it possible to produce Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- with high efficiency and scalability.

The physical properties of Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro- are also noteworthy. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are advantageous for its use in biological assays and formulation development.

Safety considerations are an essential aspect when handling Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro-. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken during synthesis and handling to ensure the safety of laboratory personnel. This includes using personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas.

In conclusion, Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro-(CAS No. 2106290-67-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers valuable biological activities that make it a potential lead for developing new drugs targeting cancer and microbial infections. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for therapeutic use.